Cas no 190774-57-3 (2-propylphenyl isocyanate)
2-Propylphenyl isocyanate (CAS: 3129-91-7) is a versatile aromatic isocyanate compound characterized by its reactive isocyanate (–NCO) group attached to a 2-propylphenyl moiety. This compound is widely utilized in the synthesis of polyurethanes, coatings, adhesives, and specialty polymers due to its high reactivity with hydroxyl, amine, and other nucleophilic groups. Its structural features, including the propyl substituent, enhance solubility in organic solvents and influence the mechanical and thermal properties of resulting materials. The compound is valued for its role in producing tailored polymeric systems with improved flexibility, chemical resistance, and durability. Proper handling is essential due to its moisture sensitivity and potential health hazards, requiring inert atmosphere storage and protective equipment during use.
2-propylphenyl isocyanate structure
Product Name:2-propylphenyl isocyanate
CAS No:190774-57-3
MF:C10H11NO
MW:161.200442552567
MDL:MFCD00673045
CID:66392
PubChem ID:2733390
Update Time:2025-07-02
2-propylphenyl isocyanate Chemical and Physical Properties
Names and Identifiers
-
- 2-propylphenyl isocyanate
- 2-n-Propylphenyl isocyanate
- 1-isocyanato-2-propylbenzene
- 2-propylbenzenisocyanate
- Benzene, 1-isocyanato-2-propyl- (9CI)
- 2-Propylphenylisocyanate
- 2-PROPYLPHENYL ISOCYANATE 98%
- 2-n-Propylphenyl isocyanate,98%
- 2-n-Propylphenyl isocyanate, 98% 500MG
- Benzene, 1-isocyanato-2-propyl-
- MFCD00673045
- A813438
- DTXSID60369887
- NSGTVMQTRFUUSL-UHFFFAOYSA-N
- SCHEMBL93143
- GEO-02170
- AKOS005259593
- 2-Propylphenyl isocyanate, 98%
- GS-0689
- J-012319
- FT-0643799
- EN300-270981
- 190774-57-3
- G39966
- DB-021460
-
- MDL： MFCD00673045
- Inchi： 1S/C10H11NO/c1-2-5-9-6-3-4-7-10(9)11-8-12/h3-4,6-7H,2,5H2,1H3
- InChI Key： NSGTVMQTRFUUSL-UHFFFAOYSA-N
- SMILES： O=C=NC1C=CC=CC=1CCC
Computed Properties
- Exact Mass: 161.08400
- Monoisotopic Mass: 161.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.4A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.1
Experimental Properties
- Color/Form: Colorless to yellowish liquid
- Density: 1.01
- Melting Point: Not available
- Boiling Point: 50 ºC (0.1 mmHg)
- Flash Point: 85 ºC
- Refractive Index: 1.521-1.523
- PSA: 29.43000
- LogP: 2.60640
- Solubility: Not available
- Vapor Pressure: 0.1±0.5 mmHg at 25°C
2-propylphenyl isocyanate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：UN 2206
- WGK Germany：3
- Hazard Category Code： R20/21/22;R36/37/38;R42
- Safety Instruction： S23-S26-S36/37/39-S45
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R36/37/38; R42
- Storage Condition：0-6°C
- Safety Term：S23;S26;S36/37/39;S45
2-propylphenyl isocyanate Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-propylphenyl isocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B300101-500mg |
2-propylphenyl isocyanate |
190774-57-3 | 95% | 500mg |
¥1029.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B300101-1g |
2-propylphenyl isocyanate |
190774-57-3 | 95% | 1g |
¥1647.90 | 2023-09-04 | |
| TRC | P839813-25mg |
2-Propylphenyl Isocyanate |
190774-57-3 | 25mg |
$ 50.00 | 2022-06-02 | ||
| TRC | P839813-50mg |
2-Propylphenyl Isocyanate |
190774-57-3 | 50mg |
$ 95.00 | 2022-06-02 | ||
| TRC | P839813-250mg |
2-Propylphenyl Isocyanate |
190774-57-3 | 250mg |
$ 320.00 | 2022-06-02 | ||
| Enamine | EN300-270981-1g |
1-isocyanato-2-propylbenzene |
190774-57-3 | 95% | 1g |
$414.0 | 2023-09-11 | |
| Enamine | EN300-270981-5g |
1-isocyanato-2-propylbenzene |
190774-57-3 | 95% | 5g |
$1199.0 | 2023-09-11 | |
| Enamine | EN300-270981-10g |
1-isocyanato-2-propylbenzene |
190774-57-3 | 95% | 10g |
$1778.0 | 2023-09-11 | |
| Enamine | EN300-270981-0.05g |
1-isocyanato-2-propylbenzene |
190774-57-3 | 95% | 0.05g |
$76.0 | 2023-09-11 | |
| Enamine | EN300-270981-0.1g |
1-isocyanato-2-propylbenzene |
190774-57-3 | 95% | 0.1g |
$113.0 | 2023-09-11 |
2-propylphenyl isocyanate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
190774-57-3 (2-propylphenyl isocyanate) Related Products
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- 306935-81-9(4-butyl-2-methylphenyl isocyanate)
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